
BBO-10203: A Comparative Analysis of Kinase
Cross-Reactivity

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: BBO-10203

Cat. No.: B15541566

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of BBO-10203's cross-reactivity with other kinases, supported by

available experimental data.

BBO-10203 is a first-in-class, orally bioavailable small molecule that operates not as a

traditional kinase inhibitor, but as a disruptor of the protein-protein interaction between RAS

GTPases (HRAS, NRAS, and KRAS) and phosphoinositide 3-kinase alpha (PI3Kα).[1][2] By

covalently binding to a specific cysteine residue (Cys242) within the RAS-binding domain

(RBD) of the p110α catalytic subunit of PI3Kα, BBO-10203 effectively prevents RAS-mediated

activation of PI3Kα.[1][3] This mechanism is distinct from ATP-competitive kinase inhibitors and

is designed to spare the kinase activity of PI3Kα in other contexts, such as insulin signaling,

thereby avoiding common side effects like hyperglycemia.[1][2]

Selectivity Profile of BBO-10203
To assess the selectivity of BBO-10203 and its potential for off-target effects, comprehensive

screening against a panel of kinases and other safety-related targets was conducted.

Preclinical data indicates that BBO-10203 exhibits excellent selectivity. The primary publication

describing the preclinical evaluation of BBO-10203 states that the compound was profiled in
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the Eurofins Discovery SafetyScreen44™ and KINOMEscan™ screening panels, showing a

highly selective profile.

While the specific quantitative data from these screening panels is located in the

supplementary materials of the primary publication by Simanshu, Xu, Stice, et al. in Science,

the main text confirms the compound's high specificity.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway of BBO-10203 and a general

workflow for assessing kinase inhibitor selectivity.
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Figure 1: BBO-10203 Mechanism of Action.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15541566/docs?utm_src=pdf-body-img#bbo-10203-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15541566/docs?utm_src=pdf-body#bbo-10203-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinase Selectivity Screening

Test Compound
(BBO-10203)

Broad Kinase Panel
(e.g., KINOMEscan™)

Competition Binding Assay

Quantification of
Kinase-Ligand Binding

Data Analysis
(% Inhibition / Kd)

Selectivity Profile

Click to download full resolution via product page

Figure 2: General Workflow for Kinase Selectivity Profiling.

Experimental Protocols
Detailed experimental protocols for the KINOMEscan™ and SafetyScreen44™ assays are

proprietary to Eurofins Discovery. However, the general principles of these assays are well-

established.

KINOMEscan™ Assay (General Protocol)
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The KINOMEscan™ platform utilizes a competition binding assay to quantify the interaction

between a test compound and a large panel of kinases.

Assay Principle: The assay measures the ability of a test compound to compete with an

immobilized, active-site-directed ligand for binding to a DNA-tagged kinase.

Procedure:

A DNA-tagged kinase, an immobilized ligand, and the test compound (BBO-10203) are

combined.

If the test compound binds to the kinase, it prevents the kinase from binding to the

immobilized ligand.

The amount of kinase bound to the immobilized ligand is quantified by measuring the

amount of the associated DNA tag using quantitative PCR (qPCR).

The results are typically reported as "percent of control" (%Ctrl), where a lower percentage

indicates stronger binding of the test compound to the kinase. Dissociation constants (Kd)

can also be determined from dose-response curves.

Eurofins Discovery SafetyScreen44™ Panel (General Protocol)

This panel consists of a battery of in vitro binding and enzymatic assays against 44 targets

known to be associated with adverse drug reactions.

Assay Principle: A variety of assay formats are used, including radioligand binding assays for

receptors and transporters, and enzymatic assays for enzymes.

Procedure:

For binding assays, the test compound's ability to displace a high-affinity radiolabeled

ligand from its target is measured.

For enzyme assays, the test compound's effect on the activity of the target enzyme is

determined.
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The results are typically expressed as the percent inhibition of binding or enzyme activity

at a single high concentration of the test compound.

Summary of Cross-Reactivity Data
As the specific quantitative data from the supplementary materials of the primary publication

were not accessible through the conducted searches, a detailed table of kinase cross-reactivity

cannot be provided at this time. However, the qualitative assessment from the publication is

that BBO-10203 demonstrates "excellent selectivity". For a comprehensive quantitative

comparison, researchers are directed to the supplementary information of the following

publication:

Simanshu, D. K., Xu, R., Stice, J. P., et al. (2025). BBO-10203 inhibits tumor growth without

inducing hyperglycemia by blocking RAS-PI3Kα interaction. Science.

In conclusion, BBO-10203's unique mechanism of action as a protein-protein interaction

inhibitor that targets the RAS-PI3Kα interface, rather than the ATP-binding pocket of PI3Kα,

contributes to its high selectivity. The available information strongly suggests a low potential for

off-target kinase inhibition, a favorable characteristic for a therapeutic candidate. For detailed

quantitative analysis, the supplementary data of the aforementioned publication is the primary

source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [BBO-10203: A Comparative Analysis of Kinase Cross-
Reactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541566/docs#bbo-10203-a-comparative-analysis-
of-kinase-cross-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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